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Compound of Interest
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An In-depth Technical Guide to the Physical and Chemical Properties of 3-Alanine Methyl Ester

For Researchers, Scientists, and Drug Development Professionals

Introduction

B-Alanine methyl ester is a derivative of the naturally occurring beta-amino acid, B-alanine. It
serves as a crucial building block in organic synthesis, particularly in the preparation of
peptides, B-peptides, and other bioactive molecules.[1][2] The methyl ester functional group
enhances its utility in synthetic chemistry by protecting the carboxylic acid moiety, while its
hydrochloride salt form improves solubility and stability compared to the parent amino acid.[1]
[3] This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, analysis, and reactivity of 3-alanine methyl ester, with a focus on its
common hydrochloride salt form.

Physical and Chemical Properties

B-Alanine methyl ester is most commonly handled as its hydrochloride salt (CAS Number:
3196-73-4), which is a white to off-white crystalline powder.[1] This salt form is known to be
hygroscopic and should be stored under controlled conditions to prevent degradation.[1][4] The
properties of both the free base and the hydrochloride salt are summarized below.

General and Physicochemical Properties
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The following tables detail the key physical and chemical properties of B-alanine methyl ester

and its hydrochloride salt.

Table 1: General Properties of -Alanine Methyl Ester and its Hydrochloride Salt

Property

B-Alanine Methyl
Ester (Free Base)

B-Alanine Methyl
Ester
Hydrochloride

References

Chemical Name

Methyl 3-

aminopropanoate

Methyl 3-

aminopropanoate

[1]

hydrochloride
B-Ala-OMe-HCI, H-B-
Synonyms [1]
Ala-OMe-HCI
107-96-0 (for parent
CAS Number ) 3196-73-4 [1][5]
B-alanine)
Molecular Formula CaHsNO2 C4H10CINO2 [1][6]
Molecular Weight 103.12 g/mol 139.58 g/mol [1][5]
White to off-white
Appearance , [1][3]
crystalline powder
Purity =297% to =98% [1][5]

Table 2: Physicochemical Data for -Alanine Methyl Ester and its Hydrochloride Salt
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B-Alanine Methyl B-Alanine Methyl

Property Ester References
Ester (Free Base) Hvdrochlorid
ydrochloride

Melting Point - 103-107 °C [1][5]
N ) 151.8°C at 760 mmHg
Boiling Point - ) [7]
(Predicted)
- Soluble in DMSO (=
Solubility - [1]
100 mg/mL)

Stable under

recommended storage

Stability - N [1]
conditions;
Hygroscopic
Storage - 2-8°C, under inertgas  [1][5]
XLogP3-AA -0.9 - [6]

Topological Polar
polod 53.9 A2 - [6]
Surface Area

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of 3-alanine methyl ester
hydrochloride are provided below.

Synthesis via Fischer Esterification

The most common method for synthesizing [3-alanine methyl ester hydrochloride is the Fischer
esterification of 3-alanine using methanol in the presence of a strong acid catalyst.[2]

Protocol:

¢ Reaction Setup: Suspend (-alanine (1.0 eq) in methanol in a round-bottom flask equipped
with a magnetic stirrer and a reflux condenser.[2]
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» Catalyst Addition: Cool the suspension in an ice bath. Slowly add a catalytic amount of
concentrated sulfuric acid or hydrochloric acid to the stirred mixture.[2][8]

o Reflux: Heat the reaction mixture to reflux (approximately 65-68°C) and maintain for 6-8
hours.[2][8]

o Work-up: After the reaction is complete, cool the mixture to room temperature. Concentrate
the solution under reduced pressure to remove excess methanol.[2]

« Isolation: The resulting crude (-alanine methyl ester salt can be isolated and taken to the
next step for purification.[2]

Purification by Recrystallization

The crude product can be purified by recrystallization to obtain a high-purity crystalline solid.[1]

Protocol:

Dissolution: Dissolve the crude product in a minimal amount of hot methanol.[1]

o Crystallization: Cool the solution slowly to room temperature, and then place it in an ice bath
to induce crystallization.[1]

« Filtration: Collect the crystals by vacuum filtration.[1]

e Washing: Wash the collected crystals with a small amount of cold diethyl ether or tert-butyl
methyl ether.[1]

e Drying: Dry the purified crystals under vacuum to remove residual solvent.[1]

Spectroscopic Analysis

The structure and purity of the synthesized compound are typically confirmed using various
spectroscopic techniques.[1]

2.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy
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o Sample Preparation: Prepare a ~10 mg/mL solution of the sample in a suitable deuterated
solvent (e.g., DMSO-ds or D20).[4]

e Acquisition: Acquire *H and 3C NMR spectra on a high-field NMR spectrometer.[1]

o Expected *H-NMR (DMSO-ds) Shifts: The spectrum should show characteristic peaks for the
methyl ester protons (~3.6 ppm) and the two methylene groups of the 3-alanine backbone.[1]

[4]

o Expected 13C-NMR Shifts: Characteristic peaks for the ester carbonyl carbon, the methyl
carbon, and the two methylene carbons are expected.

2.3.2. Infrared (IR) Spectroscopy

o Sample Preparation (KBr Pellet Method): Thoroughly grind 0.5-2 mg of the sample with 100-
200 mg of dry potassium bromide (KBr). Press the mixture into a thin, transparent pellet
using a pellet press.[1]

e Acquisition: Acquire the IR spectrum using an FTIR spectrometer.

o Expected IR Peaks: The spectrum should display characteristic absorption bands for the N-H
stretching of the ammonium group, the C=0 stretching of the ester (~1740 cm~1), and C-O
stretching.[1]

2.3.3. Mass Spectrometry (MS)

o Sample Preparation (Electrospray lonization - ESI): Prepare a dilute solution of the sample in
a suitable solvent (e.g., methanol or acetonitrile/water).

¢ Acquisition: Infuse the solution into the electrospray ionization source of a mass
spectrometer and acquire the spectrum in positive ion mode.[1]

o Expected lon Peak: The mass spectrum should show a prominent peak corresponding to the
protonated molecule [M+H]* of the free base (m/z = 104.1).

Chemical Reactivity and Applications
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B-Alanine methyl ester is a bifunctional molecule whose reactivity is dominated by its primary

amine and ester groups.

Key Reactions

Hydrolysis: The methyl ester group can be hydrolyzed under aqueous conditions to yield 3-
alanine and methanol. This degradation pathway is a key consideration for storage and
handling.[4]

Self-Condensation: Under certain conditions, such as dry-down heating, the molecule can
undergo self-condensation to form (-alanine peptide oligomers.[9]

Peptide Coupling: The primary amine is readily available for amide bond formation, making it
a valuable building block for the synthesis of 3-peptides and other modified peptides.[2][10]
This incorporation can enhance the metabolic stability of peptides by increasing their
resistance to enzymatic degradation.[10]

Applications in Drug Development

Building Block: It serves as a versatile building block for synthesizing complex bioactive
molecules and pharmaceuticals.[3]

Linker/Spacer: The molecule can be used as a linker to connect different molecular
fragments in the design of complex drug conjugates.[10]

Improved Physicochemical Properties: Incorporating the [3-alanine methyl ester moiety can
improve properties like solubility and stability in parent drug molecules.[10]

Visualizations

The following diagrams illustrate key workflows and pathways related to [3-alanine methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/pdf/Storage_and_handling_guidelines_for_Alanine_methyl_ester_hydrochloride_to_prevent_degradation.pdf
https://www.sigmaaldrich.com/SG/en/product/sial/05210
https://pubchem.ncbi.nlm.nih.gov/compound/beta-Alanine-methyl-ester
https://pubchem.ncbi.nlm.nih.gov/compound/beta-Alanine-methyl-ester
https://www.chembk.com/en/chem/beta-Alanine%20Methyl%20Ester%20HCl
https://patents.google.com/patent/CN106316869A/en
https://patents.google.com/patent/CN106316869A/en
https://www.researchgate.net/figure/Self-condensation-and-hydrolysis-of-b-alanine-methyl-ester_fig6_325322828
https://www.benchchem.com/pdf/Application_Notes_Incorporating_Alanine_Methyl_Ester_Hydrochloride_into_Bioactive_Molecules.pdf
https://www.benchchem.com/product/b1212324#physical-and-chemical-properties-of-alanine-methyl-ester
https://www.benchchem.com/product/b1212324#physical-and-chemical-properties-of-alanine-methyl-ester
https://www.benchchem.com/product/b1212324#physical-and-chemical-properties-of-alanine-methyl-ester
https://www.benchchem.com/product/b1212324#physical-and-chemical-properties-of-alanine-methyl-ester
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1212324?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

